4-(5-Bromo-4-methyl-thiophen-2-yl)-tetrahydropyran

• Molecular Formula: C10H13BrOS
• Molecular Weight: 261.18 g/mol
• IUPAC Name: 4-(5-bromo-4-methylthiophen-2-yl)oxane
• InChI: InChI=1S/C10H13BrOS/c1-7-6-9(13-10(7)11)8-2-4-12-5-3-8/h6,8H,2-5H2,1H3
• InChI Key: OMKRLGGNYTWPSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C2CCOCC2)Br

Description

4-(5-Bromo-4-methyl-thiophen-2-yl)-tetrahydropyran is a useful research compound. Its molecular formula is C10H13BrOS and its molecular weight is 261.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(5-bromo-4-methyl-thiophen-2-yl)-tetrahydro-pyran-4-ol (2.3 g, 8.30 mmol) and 1,2-dichloroethane (50 mL) is added ZnI2 (3.97 g, 12.45 mmol) and sodium cyanoborohydride (3.91, 62.23 mmol). The solution is stirred for 1 hour, filtered thru celite and concentrated. The residue is purified by ISCO column chromatography (5%-10% EtOAc/hexane gradient) furnish the title compound (1.53 g, 5.86 mmol, 71%). 1H NMR (CDCl3), δ 1.69-1.82 (m, 2H), 1.84-1.92 (m, 2H), 2.14 (s, 3H), 2.84-2.98 (m, 1H), 3.49 (dt, J=11.8, 2.2 Hz, 2H), 4.00-4.07 (m, 2H), 6.51 (s, 1H).